Cas no 1806647-48-2 (3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile)

• Product Name: 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile
• CAS No: 1806647-48-2
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 6491816
• PubChem ID: 165767424
• Update Time: 2025-07-20

3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile
• Benzonitrile, 3-(2-oxopropyl)-5-(trifluoromethoxy)-

• Inchi： 1S/C11H8F3NO2/c1-7(16)2-8-3-9(6-15)5-10(4-8)17-11(12,13)14/h3-5H,2H2,1H3
• InChI Key： CORYEJYMBCDDHN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(OC(F)(F)F)=CC(CC(=O)C)=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 274.2±40.0 °C(Predicted)

Additional information on 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile (CAS No. 1806647-48-2)

3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile (CAS No. 1806647-48-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzonitrile core with a trifluoromethoxy group and a 2-oxopropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₈F₃NO₂, reflects its potential for high reactivity and selectivity in chemical transformations.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile uses" or "CAS 1806647-48-2 applications," highlighting its role in developing kinase inhibitors and antimicrobial agents. The compound's nitrile group also enables facile derivatization, aligning with trends in fragment-based drug discovery (FBDD) and click chemistry.

From a synthetic perspective, 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile is often prepared via palladium-catalyzed cross-coupling reactions, a topic frequently queried as "synthesis of trifluoromethoxy benzonitrile derivatives." Its 2-oxopropyl moiety offers a handle for further functionalization, such as reductive amination or Grignard additions, making it valuable for constructing diverse heterocycles. This adaptability addresses the growing need for modular building blocks in medicinal chemistry.

Environmental and regulatory considerations are another hotspot. Queries like "biodegradability of benzonitrile derivatives" or "safety profile of CAS 1806647-48-2" reflect user concerns. While the compound is not classified as hazardous, its trifluoromethoxy group warrants studies on persistence in ecosystems. Green chemistry approaches, such as catalytic fluorination, are being explored to improve its sustainability.

In agrochemicals, 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile serves as a precursor for herbicides and fungicides. Searches for "trifluoromethoxy in crop protection" underscore its role in enhancing compound efficacy against resistant pathogens. The nitrile group's electron-withdrawing properties further optimize interactions with biological targets, a key focus in precision agriculture.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR, often searched as "spectral data for CAS 1806647-48-2." Its distinct ¹⁹F NMR signal (δ -58 ppm) and IR absorption (∼2230 cm⁻¹ for C≡N) aid in quality control. These details are critical for compliance with Good Manufacturing Practice (GMP) standards in industrial applications.

Future directions for 3-(2-Oxopropyl)-5-(trifluoromethoxy)benzonitrile include exploring its potential in materials science, particularly in organic electronics. The trifluoromethoxy group's electron-withdrawing nature could improve charge transport in semiconductors, a topic gaining traction under "fluorinated benzonitriles in OLEDs." Such interdisciplinary applications highlight its broad utility beyond traditional chemistry sectors.